Cas no 2171977-00-5 (1-(1-aminocyclopropyl)cyclopentan-1-ol)

• Product Name: 1-(1-aminocyclopropyl)cyclopentan-1-ol
• CAS No: 2171977-00-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6406207
• PubChem ID: 165781929
• Update Time: 2025-10-21

1-(1-aminocyclopropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopropyl)cyclopentan-1-ol
• 2171977-00-5
• EN300-1644041

• Inchi： 1S/C8H15NO/c9-7(5-6-7)8(10)3-1-2-4-8/h10H,1-6,9H2
• InChI Key： WRKNYBPLYLFLJS-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclopropyl)cyclopentan-1-ol

Professional Introduction to Compound with CAS No. 2171977-00-5 and Product Name: 1-(1-aminocyclopropyl)cyclopentan-1-ol

The compound identified by the CAS number 2171977-00-5 and the product name 1-(1-aminocyclopropyl)cyclopentan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The molecular architecture of 1-(1-aminocyclopropyl)cyclopentan-1-ol incorporates both cycloalkane and amino functional groups, which are pivotal in determining its chemical reactivity and biological activity.

Recent advancements in the synthesis and characterization of this compound have highlighted its structural versatility, making it a valuable scaffold for designing novel therapeutic agents. The presence of the cyclopropyl moiety and the primary amine group in 1-(1-aminocyclopropyl)cyclopentan-1-ol allows for diverse chemical modifications, enabling researchers to explore various pharmacophoric elements. These modifications are crucial for optimizing pharmacokinetic properties, enhancing binding affinity to biological targets, and improving overall drug efficacy.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for developing new drugs. The cyclopropyl group in 1-(1-aminocyclopropyl)cyclopentan-1-ol contributes to its stability and rigidity, which can be advantageous in maintaining optimal interactions with biological receptors. Additionally, the amine functionality provides a site for hydrogen bonding interactions, which are essential for receptor binding and drug-receptor affinity.

Current research initiatives involving 1-(1-aminocyclopropyl)cyclopentan-1-ol are focused on evaluating its potential as an intermediate in the synthesis of more complex molecules. The compound’s ability to serve as a building block for larger pharmacophores has been demonstrated in several synthetic routes. These routes often involve transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which facilitate the introduction of diverse substituents while maintaining structural integrity.

The biological activity of 1-(1-aminocyclopropyl)cyclopentan-1-ol has been investigated in various preclinical models. Preliminary studies suggest that this compound exhibits promising interactions with certain enzymes and receptors, indicating potential therapeutic benefits. For instance, its structural motif is reminiscent of known bioactive scaffolds that have shown efficacy in treating inflammatory disorders and metabolic diseases. Further investigation into its pharmacological profile is warranted to uncover new therapeutic applications.

The synthesis of 1-(1-aminocyclopropyl)cyclopentan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including flow chemistry and automated synthesis techniques, have been employed to enhance yield and purity. These approaches not only improve efficiency but also enable scalability for industrial production. The development of robust synthetic protocols is essential for ensuring consistent quality and availability of this compound for research purposes.

In conclusion, 1-(1-aminocyclopropyl)cyclopentan-1-ol, identified by CAS number 2171977-00-5, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play a significant role in the development of next-generation therapeutics.